Cas no 1896721-33-7 (3-(5-chloropyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid
• CAS No: 1896721-33-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6286069
• PubChem ID: 115009060
• Update Time: 2025-05-23

3-(5-chloropyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid
• 1896721-33-7
• EN300-1971429

• Inchi： 1S/C9H10ClNO2/c1-6(9(12)13)4-8-3-2-7(10)5-11-8/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： UWKWJVGSVYJVAD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid

3-(5-Chloropyridin-2-yl)-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS No. 1896721-33-7, known as 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a chlorinated substituent and a propanoic acid moiety. Recent studies have highlighted its potential applications in drug discovery and material science, making it a subject of intense research interest.

3-(5-Chloropyridin-2-yl)-2-methylpropanoic acid exhibits a diverse range of chemical properties that make it versatile for various applications. Its structure, featuring a substituted pyridine ring, contributes to its stability and reactivity. The presence of the chlorine atom at the 5-position of the pyridine ring introduces electronic effects that influence the molecule's behavior in different chemical environments. This makes it an ideal candidate for exploring its role in catalysis, polymerization, and other industrial processes.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid. These methods often involve multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. The use of microwave-assisted synthesis has been particularly promising, as it allows for faster reaction times and higher yields. Such innovations are critical for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

The biological activity of 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for developing novel therapeutic agents. Additionally, its ability to inhibit certain enzymes involved in disease pathways has been documented, further underscoring its potential in drug development.

In terms of applications, 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid has found utility in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to act as a building block for more complex structures has opened new avenues in materials science. For instance, it has been used as a precursor for synthesizing stimuli-responsive polymers, which have applications in drug delivery systems and sensors.

Moreover, the environmental impact of 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid has been a topic of interest. Studies suggest that this compound is biodegradable under specific conditions, reducing its ecological footprint compared to traditional chemicals used in similar applications. This attribute is particularly valuable in industries striving to adopt greener manufacturing practices.

Looking ahead, ongoing research is focused on enhancing the functionality of 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid through functionalization and modification. Scientists are exploring ways to incorporate additional functional groups or modify existing ones to tailor its properties for specific applications. Such efforts are expected to unlock new potentials for this compound in fields ranging from electronics to biotechnology.

In conclusion, 3-(5-chloropyridin-2-yl)-2-methylpropanoic acid (CAS No. 1896721-33-7) stands out as a multifaceted compound with immense potential across various domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unfold, this compound is likely to contribute significantly to both scientific progress and industrial advancements.